Cas no 175204-00-9 (2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile)
175204-00-9 structure
Product Name:2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile
CAS No:175204-00-9
MF:C15H12ClNO2
MW:273.714282989502
CID:1083544
PubChem ID:2824435
Update Time:2025-04-20
2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile
- 2-[(4-chlorophenyl)methoxy]-6-methoxybenzonitrile
- 2-[(4-chlorobenzyl)oxy]-6-methoxybenzonitrile
- HMS557M03
- BDBM72755
- HMS2812H06
- CHEBI:111219
- SMR000459762
- DTXSID10384984
- cid_2824435
- 2-[(4-chlorophenyl)methoxy]-6-methoxy-benzenecarbonitrile
- Oprea1_634444
- MLS000860978
- CDS1_000971
- CHEMBL1306502
- Benzonitrile, 2-[(4-chlorophenyl)methoxy]-6-methoxy-
- DivK1c_002011
- CCG-246948
- 2-(4-chlorobenzyl)oxy-6-methoxy-benzonitrile
- 175204-00-9
- Maybridge1_005723
- Q27190833
-
- Inchi: 1S/C15H12ClNO2/c1-18-14-3-2-4-15(13(14)9-17)19-10-11-5-7-12(16)8-6-11/h2-8H,10H2,1H3
- InChI Key: GOYLMWYDYSHDDL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)COC1C=CC=C(C=1C#N)OC
Computed Properties
- Exact Mass: 273.05576
- Monoisotopic Mass: 273.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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